BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Acid-PEG2-ethyl propionate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid-PEG2-ethyl propionate

Cat. No.: B1388105

Essential Safety and Handling Guide for Acid-
PEG2-ethyl propionate

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling Acid-PEG2-ethyl propionate.
Adherence to these procedures is critical for ensuring laboratory safety and proper chemical
management.

Chemical and Physical Properties

A summary of the key quantitative data for Acid-PEG2-ethyl propionate is presented below.
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Property Value Source
CAS Number 886362-90-9 [1]
Molecular Formula C10H1806 [1]
Molecular Weight 234.25 g/mol [1]
Colorless to light yellow liquid
Appearance o [1]
or semi-solid
Density 1.145 £ 0.06 g/cm3 [1]

Short term (days to weeks): O -
Storage Temperature 4°C; Long term (months to [2]
years): -20°C

Hazard Identification and Immediate Precautions

Acid-PEG2-ethyl propionate is classified with the following hazard statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Due to its acidic nature, it is corrosive and requires careful handling to avoid contact with skin
and eyes.[4][5] All personnel must wear appropriate Personal Protective Equipment (PPE)
when handling this compound.

Personal Protective Equipment (PPE)

The following table outlines the mandatory PPE for handling Acid-PEG2-ethyl propionate.
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Equipment Specification Rationale
Chemical splash goggles or Protects against splashes that
Eye Protection safety glasses with side can cause serious eye irritation
shields.[6][7][8] or damage.[3]
Chemical-resistant gloves Prevents skin irritation upon

Hand Protection
(e.g., Nitrile).[6][8][9] contact.[3]

Protects against incidental

Body Protection Laboratory coat.[6][9] )
spills and splashes.

Use in a well-ventilated area or  Avoids inhalation of vapors
Respiratory Protection under a chemical fume hood. which may cause respiratory
[6] irritation.[3]

Operational Plan: Step-by-Step Handling Protocol

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[3] Allow the chemical to equilibrate to room temperature before opening to

prevent moisture condensation.[10]

o Handling: Conduct all work in a well-ventilated laboratory hood.[6] Avoid the formation of

aerosols.
» Spill Procedure:

o Small Spills: Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a
suitable container for disposal.

o Large Spills: Evacuate the area. Prevent the spill from entering drains. Contain the spill
with absorbent materials and contact environmental health and safety personnel.

o First Aid Measures:

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[3]
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o If on Skin: Wash with plenty of soap and water. Remove contaminated clothing and wash it

before reuse.[3]
o If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[3]
o If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention.[3]
Disposal Plan

Proper disposal of Acid-PEG2-ethyl propionate is crucial to prevent environmental

contamination.

Waste Type Disposal Method

Dispose of contents and container in
] accordance with local, state, and federal
Unused Chemical ) ] ]
regulations. Do not dispose of down the drain.

[11]

Contaminated Materials (e.g., gloves, absorbent  Place in a sealed, labeled container and dispose

paper) of as chemical waste.

Triple rinse with a suitable solvent. The rinsate

] should be collected and treated as chemical
Empty Containers ) ) )
waste. Dispose of the container in accordance

with regulations.

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of Acid-PEG2-
ethyl propionate in a laboratory setting.
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Safe Handling Workflow for Acid-PEG2-ethyl propionate
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Caption: Workflow for handling Acid-PEG2-ethyl propionate.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1388105?utm_src=pdf-body-img
https://www.benchchem.com/product/b1388105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1388105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Acid-PEG2-
ethyl propionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1388105#personal-protective-equipment-for-
handling-acid-peg2-ethyl-propionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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